Ethyl 4-((1-ethoxy-1-oxobutan-2-yl)thio)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-(1-ethoxy-1-oxobutan-2-yl)sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C14H20N2O5S/c1-5-9(12(17)20-6-2)22-11-10(13(18)21-7-3)8(4)15-14(19)16-11/h9H,5-7H2,1-4H3,(H,15,16,19)
• InChI Key: RSDIHKJTMYDWGN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OCC)SC1=NC(=O)NC(=C1C(=O)OCC)C
• Molecular Formula: C14H20N2O5S
• Molecular Weight: 328.39 g/mol
• CAS No.: 899957-10-9

Description

Ethyl 4-((1-ethoxy-1-oxobutan-2-yl)thio)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C14H20N2O5S and its molecular weight is 328.38. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Antidote Efficacy in Poisoning Cases : Certain compounds are investigated for their potential as antidotes in cases of poisoning. For instance, 4-Methylpyrazole has been studied for its effectiveness in treating ethylene glycol poisoning by inhibiting alcohol dehydrogenase, suggesting a similar approach could be explored for related compounds (Baud et al., 1986).

Environmental Impact Studies

Presence and Impact of UV Filters : The study of UV filters like Ethylhexyl methoxycinnamate in environmental matrices reveals their persistence and potential endocrine-disrupting properties. Research into the metabolism, exposure, and effects of such compounds in humans and animals highlights the need for understanding their environmental and health impacts (Huang et al., 2019).

Toxicology and Human Exposure

Metabolite Analysis for Exposure Assessment : The identification and quantification of metabolites of compounds like di(2-ethylhexyl) phthalate (DEHP) in human urine and serum after exposure provide essential data for evaluating human exposure and the potential health risks associated with such compounds. These studies underscore the importance of understanding the metabolic pathways and the persistence of chemical compounds and their metabolites in the human body (Koch et al., 2005).

Cancer Research

Carcinogenic Potential and DNA Adduct Formation : Investigations into the formation of DNA adducts, such as O4-ethylthymine, in human tissues exposed to carcinogens, offer valuable insights into the molecular mechanisms of carcinogenesis. These studies highlight the significance of detecting DNA modifications as biomarkers of exposure to potentially carcinogenic compounds (Huh et al., 1989).